3'-(Benzyloxy)-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid

• IUPAC Name: 3-fluoro-4-(3-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15FO3/c21-19-12-16(20(22)23)9-10-18(19)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
• InChI Key: MLUFTTSUDFBEAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2)C3=C(C=C(C=C3)C(=O)O)F
• Molecular Formula: C20H15FO3
• DSSTOX Substance ID: DTXSID60692223
• Molecular Weight: 322.3 g/mol
• CAS No.: 1261912-21-3

Description

3’-(Benzyloxy)-2-fluoro-[1,1’-biphenyl]-4-carboxylic acid is a chemical compound with the empirical formula C20H16O3 and a molecular weight of 304.34. It is a solid substance.

Scientific Research Applications

Synthesis of Fluorinated Biphenyl Derivatives

Fluorinated biphenyl derivatives, such as 2-Fluoro-4-bromobiphenyl, are key intermediates in the synthesis of various pharmaceuticals and agrochemicals due to their unique properties. The practical synthesis of these compounds involves cross-coupling reactions and diazotization, highlighting the importance of efficient synthetic routes for the development of compounds with potential applications in drug synthesis and material science (Qiu et al., 2009).

Biological Activity of Carboxylic Acids

Carboxylic acids derived from plants have been studied for their antioxidant, antimicrobial, and cytotoxic activities. Structural differences among these acids significantly influence their biological activities, suggesting that modifications to the carboxylic acid moiety in compounds like 3'-(Benzyloxy)-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid could yield derivatives with potential applications in medicine and agriculture (Godlewska-Żyłkiewicz et al., 2020).

Antioxidant and Anti-inflammatory Agents

Benzofused thiazole derivatives have been synthesized and evaluated for their in vitro antioxidant and anti-inflammatory activities. This research demonstrates the potential for structurally complex carboxylic acids and their derivatives to serve as templates for the development of new therapeutic agents (Raut et al., 2020).

Environmental Degradation and Biocatalysis

Understanding the biocatalyst inhibition by carboxylic acids is crucial for developing microbial strains capable of degrading environmental pollutants or for biocatalytic applications. This research highlights the importance of carboxylic acids in environmental science and biotechnology, suggesting potential areas of application for related compounds in bioremediation and sustainable chemistry (Jarboe et al., 2013).

Mechanism of Action

Target of Action

It is known that benzylic compounds often interact with various enzymes and receptors in the body due to their structural similarity to many biological molecules .

Mode of Action

Benzylic compounds are known to undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the structure of the compound, which can subsequently alter its interaction with its targets .

Biochemical Pathways

It is known that benzylic compounds can influence a variety of biochemical pathways due to their potential to interact with various enzymes and receptors .

Pharmacokinetics

The benzylic position in the compound structure is known to enhance reactivity, which could potentially influence its pharmacokinetic properties .

Result of Action

The reactions that benzylic compounds undergo, such as free radical bromination, nucleophilic substitution, and oxidation, can lead to various molecular and cellular effects .

Action Environment

Factors such as temperature, ph, and the presence of other compounds can potentially influence the reactions that benzylic compounds undergo and thus their efficacy and stability .